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Compound of Interest

Compound Name: (R)-DM-Segphos

Cat. No.: B1354087 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like (R)-DM-Segphos is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the safe disposal of (R)-DM-Segphos, ensuring compliance with safety

standards and minimizing environmental impact.

(R)-DM-Segphos, a chiral phosphine ligand, is classified as a combustible solid and requires

careful management as chemical waste. Adherence to institutional and regulatory protocols is

paramount for the safe handling of this compound.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses or a face shield, protective gloves, and a lab

coat.[1][2] All handling of (R)-DM-Segphos should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust.[1][2]

Step-by-Step Disposal Protocol
The disposal of (R)-DM-Segphos should always be managed through your institution's

Environmental Health & Safety (EHS) office or equivalent hazardous waste program.[3] Never

dispose of this chemical down the drain or in regular solid waste.[4]

Waste Collection:
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Collect waste (R)-DM-Segphos, including any contaminated materials such as gloves,

weighing paper, or absorbent pads, in a designated and compatible waste container.

It is recommended to use the original manufacturer's container if it is intact and properly

sealed.[3] If not, use a clearly labeled, sealable, and chemically resistant container.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "(R)-
DM-Segphos," and the associated hazards (e.g., "Combustible Solid").

Include the accumulation start date and the name of the generating laboratory or

researcher.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[4]

Ensure the storage area is away from ignition sources and incompatible materials.

Disposal Request:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Follow their specific procedures for waste manifest and collection.

Final Disposal Method:

The ultimate disposal will be handled by a licensed waste disposal company, likely through

high-temperature incineration, a common and effective method for flammable solids.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key data for (R)-DM-Segphos.
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Property Value Source

CAS Number 850253-53-1

Molecular Formula C46H44O4P2

Physical State Solid powder [1]

Storage Class 11 (Combustible Solids)

Disposal Method

Entrust to a licensed waste

disposal company; likely

incineration.

[2][5]

Experimental Workflow for Disposal
The logical flow for the proper disposal of (R)-DM-Segphos is illustrated in the following

diagram.
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Identify (R)-DM-Segphos Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Is the original container available and intact?

Use Original Container

Yes

Use a New, Compatible,
and Labeled Container

No

Store in Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

EHS Arranges for Licensed
Disposal (e.g., Incineration)

Click to download full resolution via product page

Disposal Workflow for (R)-DM-Segphos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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